Cas no 123053-16-7 (1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI))
123053-16-7 structure
Product Name:1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI)
CAS No:123053-16-7
MF:C8H15NO2
MW:157.210202455521
CID:104314
PubChem ID:14463976
Update Time:2025-04-18
1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI)
- (S)-2-Methylazepane-2-carboxylicacid
- SB47771
- 123053-16-7
- 1H-Azepine-2-carboxylicacid,hexahydro-2-methyl-,(S)-(9CI)
- (2S)-2-methylazepane-2-carboxylic acid
- (S)-2-Methylazepane-2-carboxylic acid
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- Inchi: 1S/C8H15NO2/c1-8(7(10)11)5-3-2-4-6-9-8/h9H,2-6H2,1H3,(H,10,11)/t8-/m0/s1
- InChI Key: HENFVIRGSOIAEG-QMMMGPOBSA-N
- SMILES: OC([C@]1(C)CCCCCN1)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 49.3Ų
1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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